Cas no 1017791-31-9 (4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid)
1017791-31-9 structure
Product Name:4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
CAS No:1017791-31-9
MF:C9H6N4O4
MW:234.168341159821
CID:1078727
PubChem ID:28307716
Update Time:2025-04-20
4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
- 4-nitro-2-(1,2,4-triazol-4-yl)benzoic acid
- DTXSID801252424
- 1017791-31-9
- AKOS015833501
-
- MDL: MFCD09972037
- Inchi: 1S/C9H6N4O4/c14-9(15)7-2-1-6(13(16)17)3-8(7)12-4-10-11-5-12/h1-5H,(H,14,15)
- InChI Key: SPYSHOYBTKCTJC-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1N1C=NN=C1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 234.03890469g/mol
- Monoisotopic Mass: 234.03890469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 114Ų
4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1017791-31-9 (4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid) Related Products
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- 320-98-9(5-Fluoro-2-nitrobenzoic acid)
- 603-11-2(3-Nitrophthalic acid)
- 606-18-8(2-amino-3-nitro-benzoic acid)
- 610-27-5(4-Nitrophthalic acid)
- 62-23-7(4-Nitrobenzoic acid)
- 552-16-9(2-Nitrobenzoic acid)
- 121-92-6(3-Nitrobenzoic acid)
- 99-34-3(3,5-Dinitrobenzoic acid)
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